Cas no 115609-71-7 (3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5,7-trimethyl-)

• Product Name: 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5,7-trimethyl-
• CAS No: 115609-71-7
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 202522
• PubChem ID: 146563
• Update Time: 2025-04-19

3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,5,7-trimethyl-
• 2-Amino-3,5,7-trimethylimidazo(4,5-f)quinoxaline
• 3,5,7-trimethylimidazo[4,5-f]quinoxalin-2-amine
• 3,5,7-trimethyl-3H-imidazo[4,5-f]quinoxalin-2-amine
• 5,7-DIMEIQX
• 3H-IMIDAZO(4,5-F)QUINOXALIN-2-AMINE, 3,5,7-TRIMETHYL-2-AMINO-3,5,7-TRIMETHYLIMIDAZO(4,5-F)QUINOXALINE
• 3,5,7-TRIMETHYLIMIDAZO(4,5-F)QUINOXALIN-2-AMINE
• UNII-3FCR1ILY3Q
• 2-AMINO-3,5,7-TRIMETHYLIMIDAZO[4,5-F]QUINOXALINE
• DTXSID00151147
• 3FCR1ILY3Q
• 5,7-Dimethyl-IQX
• BRN 5341577
• 3,5,7-Trimethyl-3H-imidazo(4,5-f)quinoxalin-2-amine
• 115609-71-7
• CCRIS 6406
• 3H-Imidazo(4,5-f)quinoxalin-2-amine, 3,5,7-trimethyl-

• Inchi： 1S/C12H13N5/c1-6-4-8-10(16-12(13)17(8)3)11-9(6)15-7(2)5-14-11/h4-5H,1-3H3,(H2,13,16)
• InChI Key： SNMBQVDTTQLUAP-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C3C(C(C)=CC1=2)=NC(C)=CN=3

Computed Properties

• Exact Mass: 227.11729
• Monoisotopic Mass: 227.117095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.2252 (rough estimate)
• Boiling Point: 358.98°C (rough estimate)
• Flash Point: 234.6°C
• Refractive Index: 1.6610 (estimate)
• PSA: 69.62